molecular formula C12H9N3O2 B8687647 2-(5-methyl-1H-pyrazol-3-yl)-1H-isoindole-1,3(2H)-dione CAS No. 59208-48-9

2-(5-methyl-1H-pyrazol-3-yl)-1H-isoindole-1,3(2H)-dione

Cat. No.: B8687647
CAS No.: 59208-48-9
M. Wt: 227.22 g/mol
InChI Key: UYUJGEQBSXWBAQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-(5-methyl-1H-pyrazol-3-yl)-1H-isoindole-1,3(2H)-dione is a useful research compound. Its molecular formula is C12H9N3O2 and its molecular weight is 227.22 g/mol. The purity is usually 95%.
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Properties

CAS No.

59208-48-9

Molecular Formula

C12H9N3O2

Molecular Weight

227.22 g/mol

IUPAC Name

2-(5-methyl-1H-pyrazol-3-yl)isoindole-1,3-dione

InChI

InChI=1S/C12H9N3O2/c1-7-6-10(14-13-7)15-11(16)8-4-2-3-5-9(8)12(15)17/h2-6H,1H3,(H,13,14)

InChI Key

UYUJGEQBSXWBAQ-UHFFFAOYSA-N

Canonical SMILES

CC1=CC(=NN1)N2C(=O)C3=CC=CC=C3C2=O

Origin of Product

United States

Synthesis routes and methods

Procedure details

In a 100 mL round-bottom flask a mixture of 5-methyl-1H-pyrazol-3-amine (Aldrich, 500 mg, 5.15 mmol) and phthalic anhydride (ALDRICH) (1.07 g, 7.21 mmol) in 1,4-dioxane (30 mL) was stirred at reflux for 25 hours. Reaction was allowed to reach room temperature and the formed precipitate was filtered and washed with EtOH to afford 589 mg of the title compound as a yellowish solid. Filtrate was evaporated to dryness and after washing the residue with EtOH, an additional batch of 331 mg was obtained (total yield: 79%). 1H NMR (300 MHz, DMSO-d6) δ ppm: 12.77 (br s, 1H), 7.87-7.98 (m, 4H), 6.09 (s, 1H), 2.28 (s, 3H). [ES+MS] m/z 228 (MH+).
Quantity
500 mg
Type
reactant
Reaction Step One
Quantity
1.07 g
Type
reactant
Reaction Step One
Quantity
30 mL
Type
solvent
Reaction Step One
Yield
79%

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